Cas no 2382715-06-0 (tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate)

• Product name: tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate
• CAS No: 2382715-06-0
• MF: C₁₆H₃₀N₂O₃
• MW: 298.421004772186
• CID: 6302215
• PubChem ID: 165899541

tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate
• 2382715-06-0
• tert-butyl 2-{[(3R)-3-hydroxypiperidin-1-yl]methyl}piperidine-1-carboxylate
• EN300-12712347

• Inchi： 1S/C16H30N2O3/c1-16(2,3)21-15(20)18-10-5-4-7-13(18)11-17-9-6-8-14(19)12-17/h13-14,19H,4-12H2,1-3H3/t13?,14-/m1/s1
• InChI Key： ZIQQGRIJTJQLKL-ARLHGKGLSA-N
• SMILES： O[C@@H]1CCCN(C1)CC1CCCCN1C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 298.22564282g/mol
• Monoisotopic Mass: 298.22564282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 53Ų

Additional information on tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2382715-06-0)

The compound tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2382715-06-0) is a specialized piperidine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring both a hydroxypiperidine moiety and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry.

One of the key features of tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate is its stereochemistry, specifically the (3R)-3-hydroxy configuration, which can influence its biological activity. This aspect is particularly relevant in the development of chiral drugs, where enantiomeric purity is critical for efficacy and safety. The compound's CAS No. 2382715-06-0 is often searched in databases like SciFinder and Reaxys, highlighting its importance in academic and industrial settings.

In recent years, the demand for piperidine-based compounds has surged, driven by their applications in CNS therapeutics, cancer research, and anti-inflammatory agents. The tert-butyl carbamate group in this molecule serves as a protective group, enabling selective reactions in multi-step syntheses. This functionality aligns with current trends in green chemistry, where minimizing side reactions and improving yield are paramount.

Another area of interest is the compound's potential in protease inhibition. Piperidine derivatives are known to interact with enzymes like HIV protease and DDP-4, making them candidates for antiviral and antidiabetic drugs. The hydroxypiperidine segment in CAS No. 2382715-06-0 could enhance binding affinity, a topic frequently explored in molecular docking studies.

From a synthetic perspective, tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate is often prepared via reductive amination or N-alkylation strategies. These methods are widely discussed in forums and publications, reflecting the compound's relevance in organic synthesis. Its CAS No. 2382715-06-0 is also linked to patents describing novel routes for scalable production, addressing the need for cost-effective manufacturing.

Safety and handling of this compound are straightforward, as it is not classified as hazardous under standard regulations. However, proper laboratory practices should always be followed. The growing interest in sustainable chemistry has also prompted studies on recycling byproducts derived from its synthesis, further enhancing its appeal.

In summary, tert-butyl 2-{(3R)-3-hydroxypiperidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2382715-06-0) is a versatile building block with broad applications in pharmaceutical research and chemical synthesis. Its structural features and functional groups make it a subject of ongoing investigation, particularly in the context of drug development and enzymatic inhibition. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative research.